(E)-4-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid
Overview
Description
(E)-4-(Octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid, more commonly referred to as CPOA, is an organic acid found in many plants and animals. It is a naturally occurring compound that is essential for the growth and development of cells. CPOA has been extensively studied for its potential applications in the field of medicine and biochemistry.
Scientific Research Applications
Mass Spectrometry Analysis : Christie (1998) conducted a study on fatty acids with methylene-interrupted ene-yne systems, exploring the conversion of similar compounds to 4,4-dimethyloxazoline derivatives and their mass spectrometry analysis, which could be relevant to understanding the structural aspects of (E)-4-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid Christie, W. (1998). MASS SPECTROMETRY OF FATTY ACIDS WITH METHYLENE-INTERRUPTED ENE-YNE SYSTEMS. Chemistry and Physics of Lipids.
Crystal Structure and Hydrogen Bonding : Lo and Ng (2009) investigated the molecular structure of a similar compound, providing insights into intramolecular hydrogen bonding and crystal structure, which can be informative for understanding the physicochemical properties of the compound Lo, K., & Ng, S. (2009). N-Phenylmaleamic acid. Acta Crystallographica Section E: Structure Reports Online.
Heterocyclic Compound Synthesis : Kolotova et al. (1998) described the reactions of aroylpyruvic acids with o-aminophenyldiphenylmethanol, forming compounds related to (E)-4-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid and their potential for intramolecular heterocyclization, indicating the compound's relevance in synthetic chemistry Kolotova, N. V., Koz’minykh, V. O., Dolbilkina, É. V., & Koz’minykh, E. N. (1998). The reactions of aroylpyruvic acids and their derivatives witho-aminophenyldiphenylmethanol. Russian Chemical Bulletin.
Antibacterial Activities Synthesis : El-Hashash et al. (2015) explored the synthesis of novel heterocyclic compounds, including those derived from 4-(4-bromophenyl)-4-oxobut-2-enoic acid, a structurally similar compound, indicating potential antibacterial applications El-Hashash, M., Soliman, A. Y., Bakeer, H., Mohammed, F. K., & Hassan, H. (2015). Synthesis of Novel Heterocyclic Compounds with Expected Antibacterial Activities from 4-(4-Bromophenyl)-4-oxobut-2-enoic Acid. Journal of Heterocyclic Chemistry.
properties
IUPAC Name |
(E)-4-(2,3,5,5a,6,7,8,8a-octahydrocyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4/c14-11(4-5-12(15)16)13-6-7-17-8-9-2-1-3-10(9)13/h4-5,9-10H,1-3,6-8H2,(H,15,16)/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYVYZTBNSXKGLE-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COCCN(C2C1)C(=O)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2COCCN(C2C1)C(=O)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)-4-oxobut-2-enoic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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